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Compound of Interest

Compound Name: Eupalinolide A

Cat. No.: B1142206 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Eupalinolide A, a sesquiterpene lactone isolated from Eupatorium lindleyanum, has

demonstrated significant anti-tumor activities in various cancer cell lines. These notes provide

an overview of the cellular effects of Eupalinolide A and detailed protocols for its application in

cell culture experiments. Eupalinolide A has been shown to inhibit cancer cell proliferation and

migration by inducing cell cycle arrest, autophagy, and apoptosis.[1][2] Its mechanisms of

action involve the modulation of key signaling pathways, including the ROS/ERK, STAT3, Akt,

and NF-κB pathways.[1][3][4]
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Compound Cell Line Cancer Type
IC50 Value
(µM)

Citation

Eupalinolide J MDA-MB-231
Triple-Negative

Breast Cancer
3.74 ± 0.58

Eupalinolide J MDA-MB-468
Triple-Negative

Breast Cancer
4.30 ± 0.39

Eupalinolide O MDA-MB-231
Triple-Negative

Breast Cancer
Not specified

Eupalinolide O MDA-MB-453
Triple-Negative

Breast Cancer
Not specified

Note: IC50 values for Eupalinolide A were not explicitly found in the provided search results.

The data for related eupalinolides are presented for comparative purposes.

Signaling Pathways Modulated by Eupalinolide A
and Related Compounds
Eupalinolide A and its analogues have been shown to exert their anticancer effects by

modulating several key signaling pathways.

ROS/ERK Signaling Pathway in Hepatocellular
Carcinoma
Eupalinolide A has been found to induce autophagy in hepatocellular carcinoma cells through

the activation of the ROS/ERK signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Eupalinolide A in
Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142206#eupalinolide-a-experimental-protocol-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1142206#eupalinolide-a-experimental-protocol-for-cell-culture
https://www.benchchem.com/product/b1142206#eupalinolide-a-experimental-protocol-for-cell-culture
https://www.benchchem.com/product/b1142206#eupalinolide-a-experimental-protocol-for-cell-culture
https://www.benchchem.com/product/b1142206#eupalinolide-a-experimental-protocol-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1142206?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

